Hongencaotone
Overview
Description
Hongencaotone is a natural product found in Salvia prionitis with data available.
Scientific Research Applications
Novel Diterpene from Salvia Prionitis
Hongencaotone, a novel dimeric abietane diterpene, was isolated from the roots of Salvia prionitis. It is the first ether-linked heterodimeric diterpene discovered in the Salvia genus, showcasing a unique structural composition (Li, Zhang, & Chen, 2001).
Honggencao in Upper Respiratory Tract Infection Treatment
Research on compound Honggencao, which includes this compound, delved into its application for treating upper respiratory tract infections. Utilizing network pharmacology, the study revealed that compound Honggencao has a synergistic effect through multiple components and targets. This finding supports the potential of this compound in complex therapeutic applications (Hu et al., 2020).
Cardioprotective Effects
Herb-Herb Interaction Studies
In a broader context, studies exploring herb-herb interactions, like those between Glycyrrhizae radix (Gancao) and Sophorae flavescentis radix (Kushen), are relevant to understanding how this compound might interact in multi-component traditional Chinese medicine formulas. Such research enhances our knowledge of pharmacokinetics and pharmacodynamics in herbal medicine (Shi et al., 2015).
Herbgenomics and TCM
The emerging field of herbgenomics, which integrates genomics with traditional Chinese medicine (TCM), provides a scientific framework for understanding complex herbal compositions, including compounds like this compound. This approach can reveal the genetic and molecular mechanisms underlying the therapeutic effects of herbs (Xin et al., 2018).
properties
Molecular Formula |
C40H50O5 |
|---|---|
Molecular Weight |
610.8 g/mol |
IUPAC Name |
(1S,14R,18R,26S)-24-hydroxy-10,10,14,26,30,30-hexamethyl-4,22-di(propan-2-yl)-2,17-dioxaheptacyclo[16.12.0.01,26.03,16.06,15.09,14.020,25]triaconta-3,5,8,15,19,21,24-heptaene-7,23-dione |
InChI |
InChI=1S/C40H50O5/c1-21(2)24-17-23-18-29-40(37(7,8)14-12-16-39(40,10)30(23)33(43)32(24)42)45-34-25(22(3)4)19-26-27(41)20-28-36(5,6)13-11-15-38(28,9)31(26)35(34)44-29/h17-22,29,43H,11-16H2,1-10H3/t29-,38-,39+,40+/m1/s1 |
InChI Key |
FDZOSTAWHXJLCT-TURKYLLISA-N |
Isomeric SMILES |
CC(C)C1=CC2=C[C@@H]3[C@]4([C@](C2=C(C1=O)O)(CCCC4(C)C)C)OC5=C(C=C6C(=O)C=C7[C@](C6=C5O3)(CCCC7(C)C)C)C(C)C |
Canonical SMILES |
CC(C)C1=CC2=CC3C4(C(CCCC4(C2=C(C1=O)O)C)(C)C)OC5=C(C=C6C(=O)C=C7C(CCCC7(C6=C5O3)C)(C)C)C(C)C |
synonyms |
hongencaotone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-2-butan-2-yl-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one](/img/structure/B1250461.png)
